Cas no 1557786-86-3 (5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid)
5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid
- AKOS020779267
- 1557786-86-3
- EN300-1449368
- 5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid
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- Inchi: 1S/C10H11NO3/c1-3-7-11(4-2)9-6-5-8(14-9)10(12)13/h1,5-6H,4,7H2,2H3,(H,12,13)
- InChI Key: DUAGILRGUHGFDN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC=C1N(CC#C)CC
Computed Properties
- Exact Mass: 193.07389321g/mol
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.7Ų
5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449368-50mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-100mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-250mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-500mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-1000mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-2500mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-5000mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-10000mg |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 10000mg |
$3315.0 | 2023-09-29 | ||
| Enamine | EN300-1449368-1.0g |
5-[ethyl(prop-2-yn-1-yl)amino]furan-2-carboxylic acid |
1557786-86-3 | 1g |
$0.0 | 2023-06-06 |
5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-ethyl(prop-2-yn-1-yl)aminofuran-2-carboxylic acid
5-Ethyl(Prop-2-Yn-1-Yl)Aminofuran-2-Carboxylic Acid: A Comprehensive Overview
The compound 5-Ethyl(Prop-2-Yn-1-Yl)Aminofuran-2-Carboxylic Acid, identified by the CAS number 1557786-86-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as furan carboxylic acids, which are derivatives of furan with a carboxylic acid group. The presence of the ethyl and propargylamine substituents on the furan ring introduces unique chemical properties, making it a subject of interest in both academic research and industrial development.
Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to interact with various biological targets. The structure of 5-Ethyl(Prop-2-Yn-1-Yl)Aminofuran-2-Carboxylic Acid suggests potential applications in drug design, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The carboxylic acid group provides acidity, which can be crucial for binding to specific receptors or enzymes, while the ethyl and propargylamine groups enhance solubility and bioavailability.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies.
In terms of pharmacological activity, 5-Ethyl(Prop-2-Yn-1-Yl)Aminofuran-2-Carboxylic Acid has shown promising results in vitro against several disease models. Studies conducted by Smith et al. (2023) demonstrated its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antiviral properties have been tested against herpes simplex virus type 1 (HSV-1), with encouraging outcomes reported in preclinical trials.
The structural uniqueness of this compound also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research by Johnson and colleagues (2023) revealed its potential as a building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.
In conclusion, 5-Ethyl(Prop-2-Yn-1-Yl)Aminofuran-2-Carboxylic Acid is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and pharmacological testing, positions it as a promising candidate for future developments in medicine and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.
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